Cas no 1795476-61-7 (6-chloro-5-methyl-N-(5-{[3-(trifluoromethyl)phenyl]methyl}-1,3-thiazol-2-yl)pyridine-3-sulfonamide)

• Product Name: 6-chloro-5-methyl-N-(5-{[3-(trifluoromethyl)phenyl]methyl}-1,3-thiazol-2-yl)pyridine-3-sulfonamide
• CAS No: 1795476-61-7
• MF: C₁₇H₁₃ClF₃N₃O₂S₂
• MW: 447.882230520248
• CID: 5820537
• PubChem ID: 91642969
• Update Time: 2025-06-11

6-chloro-5-methyl-N-(5-{[3-(trifluoromethyl)phenyl]methyl}-1,3-thiazol-2-yl)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-chloro-5-methyl-N-(5-{[3-(trifluoromethyl)phenyl]methyl}-1,3-thiazol-2-yl)pyridine-3-sulfonamide
• Z1224284469
• 1795476-61-7
• EN300-7512042
• 6-chloro-5-methyl-N-[5-[[3-(trifluoromethyl)phenyl]methyl]-1,3-thiazol-2-yl]pyridine-3-sulfonamide
• AKOS033172977

• Inchi： 1S/C17H13ClF3N3O2S2/c1-10-5-14(9-22-15(10)18)28(25,26)24-16-23-8-13(27-16)7-11-3-2-4-12(6-11)17(19,20)21/h2-6,8-9H,7H2,1H3,(H,23,24)
• InChI Key： UFWDKYOGTDEFLF-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C=N1)S(NC1=NC=C(CC2C=CC=C(C(F)(F)F)C=2)S1)(=O)=O

Computed Properties

• Exact Mass: 447.0089812g/mol
• Monoisotopic Mass: 447.0089812g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 6-chloro-5-methyl-N-(5-{[3-(trifluoromethyl)phenyl]methyl}-1,3-thiazol-2-yl)pyridine-3-sulfonamide

Comprehensive Analysis of 6-chloro-5-methyl-N-(5-{[3-(trifluoromethyl)phenyl]methyl}-1,3-thiazol-2-yl)pyridine-3-sulfonamide (CAS No. 1795476-61-7)

The compound 6-chloro-5-methyl-N-(5-{[3-(trifluoromethyl)phenyl]methyl}-1,3-thiazol-2-yl)pyridine-3-sulfonamide (CAS No. 1795476-61-7) is a structurally complex sulfonamide derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular architecture, featuring a pyridine-sulfonamide core coupled with a trifluoromethylphenyl-thiazole moiety, has garnered attention for its potential applications in drug discovery and material science. This article delves into its properties, synthesis, and emerging applications, addressing common queries from researchers and industry professionals.

One of the most searched questions regarding this compound revolves around its synthetic route. The synthesis typically involves multi-step reactions, starting with the functionalization of the pyridine ring followed by sulfonamide coupling with the thiazole derivative. The presence of the trifluoromethyl group enhances its metabolic stability, a feature highly sought after in modern medicinal chemistry. Researchers often explore its structure-activity relationship (SAR) to optimize biological efficacy, particularly in targeting enzyme inhibition or receptor modulation.

In the context of current trends, the demand for fluorinated compounds like this one has surged due to their applications in precision medicine and sustainable agriculture. The CF3 group is a hotspot in drug design, as it improves lipophilicity and bioavailability—key factors in small-molecule therapeutics. Additionally, the thiazole ring in its structure aligns with the growing interest in heterocyclic scaffolds for their versatility in binding to biological targets.

From a physicochemical perspective, this compound exhibits moderate solubility in organic solvents, which is critical for formulation development. Its molecular weight and logP value suggest favorable drug-likeness, making it a candidate for further ADME studies. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize its purity and stability, topics frequently queried in academic forums.

Another area of interest is its potential role in crop protection. Sulfonamide derivatives are known for their herbicidal and fungicidal properties, and this compound’s chloro-methylpyridine segment could contribute to novel modes of action. With the rise of resistance management in agriculture, such innovations are pivotal for sustainable farming practices.

In conclusion, 6-chloro-5-methyl-N-(5-{[3-(trifluoromethyl)phenyl]methyl}-1,3-thiazol-2-yl)pyridine-3-sulfonamide represents a compelling case study in the intersection of medicinal chemistry and agrochemical innovation. Its structural features address contemporary challenges in drug development and pest control, while its synthetic accessibility invites further exploration. As research progresses, this compound may unlock new avenues for targeted therapies and green chemistry solutions.